Cas no 2228248-42-6 (2-(5-methylpyrazin-2-yl)-2-oxoacetic acid)

• Product Name: 2-(5-methylpyrazin-2-yl)-2-oxoacetic acid
• CAS No: 2228248-42-6
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 6386118
• PubChem ID: 165857874
• Update Time: 2025-06-08

2-(5-methylpyrazin-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylpyrazin-2-yl)-2-oxoacetic acid
• 2228248-42-6
• EN300-1820177

• Inchi： 1S/C7H6N2O3/c1-4-2-9-5(3-8-4)6(10)7(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： WVCAZMSISOARBL-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 166.03784206g/mol
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.2Ų

Additional information on 2-(5-methylpyrazin-2-yl)-2-oxoacetic acid

Research Brief on 2-(5-methylpyrazin-2-yl)-2-oxoacetic acid (CAS: 2228248-42-6) in Chemical Biology and Pharmaceutical Applications

2-(5-methylpyrazin-2-yl)-2-oxoacetic acid (CAS: 2228248-42-6) is a pyrazine-based compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-(5-methylpyrazin-2-yl)-2-oxoacetic acid as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. Its pyrazine core, combined with the reactive oxoacetic acid moiety, makes it a versatile building block for the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective JAK2 inhibitors, which are being explored for the treatment of myeloproliferative disorders.

In terms of synthetic methodologies, advances in green chemistry have enabled more efficient routes to produce 2-(5-methylpyrazin-2-yl)-2-oxoacetic acid. A recent patent (WO2023056432) describes a solvent-free catalytic oxidation process that improves yield and reduces environmental impact compared to traditional methods. This innovation is particularly relevant for scaling up production while adhering to sustainable chemistry principles.

Biological evaluations of derivatives containing the 2-(5-methylpyrazin-2-yl)-2-oxoacetic acid scaffold have shown promising results. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain analogs exhibit potent inhibitory activity against Mycobacterium tuberculosis, with MIC values in the low micromolar range. These findings suggest potential applications in addressing drug-resistant tuberculosis strains.

The compound's mechanism of action appears to involve multiple pathways. Structural analyses indicate that the oxoacetic acid group facilitates hydrogen bonding with biological targets, while the methylpyrazine moiety contributes to π-stacking interactions. This dual functionality may explain the broad spectrum of activity observed in various assays. Computational docking studies have further supported these observations, predicting favorable binding energies with several disease-relevant proteins.

From a drug development perspective, 2-(5-methylpyrazin-2-yl)-2-oxoacetic acid presents both opportunities and challenges. Its relatively small molecular weight and favorable physicochemical properties make it an attractive starting point for lead optimization. However, researchers note that careful modification of the oxoacetic acid group may be necessary to improve metabolic stability in vivo, as suggested by recent ADMET profiling studies.

Looking forward, the application of this compound in PROTAC (proteolysis targeting chimera) technology represents an exciting frontier. Preliminary data presented at the 2024 American Chemical Society meeting showed that conjugates of 2-(5-methylpyrazin-2-yl)-2-oxoacetic acid with E3 ligase binders could effectively degrade target proteins in cellular models, opening new possibilities for targeted protein degradation therapies.

In conclusion, 2-(5-methylpyrazin-2-yl)-2-oxoacetic acid (CAS: 2228248-42-6) emerges as a compound of significant interest in contemporary medicinal chemistry. Its versatility as a synthetic intermediate and promising biological activities across multiple therapeutic areas warrant continued investigation. Future research directions may include exploration of its applications in combination therapies, further optimization of its pharmacokinetic properties, and expansion of its use in emerging drug discovery platforms.